2,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 2,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C18H17N3O2/c1-12-8-9-15(13(2)10-12)18(22)19-11-16-20-17(21-23-16)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: YORLVFKIOFLMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

1,2,4-Oxadiazoles are a class of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They are well-known pharmacophores, which are frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. It possesses hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a compound with a 1,2,4-oxadiazole ring and certain substituents might be a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to refer to the material safety data sheet (MSDS) for the specific compound for accurate information.

Future Directions

Compounds with a 1,2,4-oxadiazole ring have been utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. They also have potential applications in the field of medicinal chemistry, such as the development of new anti-infective agents.